Cas no 63205-49-2 (7-benzyl-4-chloro-2-methyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine)

• Product Name: 7-benzyl-4-chloro-2-methyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine
• CAS No: 63205-49-2
• MF: C₁₆H₁₈ClN₃
• MW: 287.787222385406
• CID: 1066598
• Update Time: 2024-07-19

7-benzyl-4-chloro-2-methyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-4-chloro-2-methyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine

• Inchi： 1S/C16H18ClN3/c1-12-18-15-8-10-20(9-7-14(15)16(17)19-12)11-13-5-3-2-4-6-13/h2-6H,7-11H2,1H3
• InChI Key： QBQMGNFMWHQCCF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC2=C(Cl)N=C(C)N=C2CC1

Computed Properties

• Exact Mass: 287.11914

Experimental Properties

• PSA: 29.02